Cas no 1512140-57-6 (4-(3-chloro-2-methoxyphenyl)butanoic acid)

• Product Name: 4-(3-chloro-2-methoxyphenyl)butanoic acid
• CAS No: 1512140-57-6
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 6151848
• PubChem ID: 83710713
• Update Time: 2025-06-09

4-(3-chloro-2-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-methoxyphenyl)butanoic acid
• 1512140-57-6
• EN300-1984783

• Inchi： 1S/C11H13ClO3/c1-15-11-8(4-2-6-9(11)12)5-3-7-10(13)14/h2,4,6H,3,5,7H2,1H3,(H,13,14)
• InChI Key： KLTXVNBNRRLWMU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CCCC(=O)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(3-chloro-2-methoxyphenyl)butanoic acid

Introduction to 4-(3-chloro-2-methoxyphenyl)butanoic acid (CAS No. 1512140-57-6)

4-(3-chloro-2-methoxyphenyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1512140-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a butanoic acid moiety attached to a phenyl ring substituted with chloro and methoxy groups, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-(3-chloro-2-methoxyphenyl)butanoic acid consists of a four-carbon chain (butanoic acid backbone) linked to a phenyl ring at the fourth carbon position. The phenyl ring is further functionalized with a chloro group at the third position and a methoxy group at the second position. This specific arrangement of substituents imparts distinct chemical reactivity and biological activity, making the compound a promising candidate for various applications in medicinal chemistry.

In recent years, the interest in 4-(3-chloro-2-methoxyphenyl)butanoic acid has been fueled by its potential role in the synthesis of novel therapeutic agents. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the phenyl ring creates a balance of reactivity that allows for diverse chemical modifications. This flexibility is particularly useful in designing molecules that can interact with biological targets with high specificity.

One of the most compelling aspects of 4-(3-chloro-2-methoxyphenyl)butanoic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new analogs with enhanced pharmacological properties. For instance, derivatives of this compound have been explored as potential inhibitors of various enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration.

Recent studies have highlighted the compound's role in developing small-molecule modulators targeting protein-protein interactions. The butanoic acid moiety can serve as a hinge-binding motif, while the phenyl ring provides a scaffold for further functionalization to optimize binding affinity and selectivity. This approach has led to the discovery of several lead compounds that are now undergoing further optimization for therapeutic use.

The synthesis of 4-(3-chloro-2-methoxyphenyl)butanoic acid itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve high yields and purity levels. These synthetic advances not only facilitate access to the compound but also contribute to the broader toolkit available for medicinal chemists.

Beyond its synthetic utility, 4-(3-chloro-2-methoxyphenyl)butanoic acid has shown promise in preclinical studies as an anti-inflammatory agent. The combination of chloro and methoxy substituents on the phenyl ring appears to modulate inflammatory pathways by interacting with specific receptors or enzymes. Preliminary data suggest that derivatives of this compound may offer a new avenue for treating chronic inflammatory conditions with improved efficacy and reduced side effects compared to existing therapies.

The growing body of research on 4-(3-chloro-2-methoxyphenyl)butanoic acid underscores its significance as a pharmacologically relevant molecule. As our understanding of its chemical behavior and biological effects deepens, new opportunities for therapeutic intervention are likely to emerge. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into tangible benefits for patients.

In conclusion, 4-(3-chloro-2-methoxyphenyl)butanoic acid (CAS No. 1512140-57-6) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups, synthetic accessibility, and biological activity positions it as a cornerstone in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.